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Compound of Interest

Compound Name: 2-(3-Chloro-4-fluorophenyl)ethanol

Cat. No.: B1586549

An In-depth Technical Guide to 2-(3-Chloro-4-
fluorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Chloro-4-fluorophenyl)ethanol is a halogenated aromatic alcohol of significant interest in
the fields of medicinal chemistry and synthetic organic chemistry. Its structural motif, featuring a
di-substituted phenyl ring with both chloro and fluoro groups, is a common feature in many
biologically active molecules. The presence of these halogens can profoundly influence the
pharmacokinetic and pharmacodynamic properties of a compound, including its lipophilicity,
metabolic stability, and binding affinity to biological targets. This guide provides a
comprehensive overview of the known and predicted physical and chemical properties of 2-(3-
Chloro-4-fluorophenyl)ethanol, along with insights into its synthesis, reactivity, and potential
applications, to support its use in research and development.

Molecular Structure and Properties

The fundamental characteristics of 2-(3-Chloro-4-fluorophenyl)ethanol are summarized
below. It is important to note that while some properties are confirmed, others are predicted
due to a lack of publicly available experimental data.
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Property Value Source
CAS Number 340825-21-0 [1][2][3]
Molecular Formula CsHsCIFO [1][2]13]
Molecular Weight 174.60 g/mol [2]
Appearance No Data Available [3]
Boiling Point Not Available [1]
Purity (typical) >98% [3]

Storage Conditions

Store at -4°C for short term (1-
2 weeks), -20°C for long term

(1-2 years)

Structural Elucidat

ion

The structure of 2-(3-Chloro-4-fluorophenyl)ethanol, as confirmed by its IUPAC name and

CAS number, consists of a phenylethanol backbone with a chlorine atom at the 3-position and

a fluorine atom at the 4-position

of the phenyl ring.

Synthetic Pathway

Reduction

3-Chloro-4-fluorophenylacetic Acid

(e.g., LiAIH4 in THF or BH3-THF)

| 2-(3-Chloro-4-fluorophenyl)ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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